Cas no 71933-13-6 (Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)-)

• Product Name: Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)-
• CAS No: 71933-13-6
• MF: C₈H₉FN₂O₂S
• MW: 216.232663869858
• CID: 567427
• PubChem ID: 1719
• Update Time: 2025-10-30

Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)-
• (4-amidinophenyl)methanesulfonyl fluoride
• (4-carbamimidoylphenyl)methanesulfonyl fluoride
• 4-Amidinophenylmethanesulfonyl fluoride
• NCGC00186021-01
• SDCCGSBI-0633745.P001
• DTXSID90222219
• 71933-13-6
• AS-67595
• (p-Amidinophenyl)methanesulfonyl fluoride
• AKOS027378079
• CHEMBL1199253
• NCGC00186021-02
• Benzenemethanesulfonyl fluoride, 4-(aminoiminomethyl)-
• (4-carbamimidoylphenyl)methanesulfonylfluoride
• SCHEMBL537872
• PMHUSCHKTSTQEP-UHFFFAOYSA-N

• Inchi： 1S/C8H9FN2O2S/c9-14(12,13)5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2,(H3,10,11)
• InChI Key： PMHUSCHKTSTQEP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(=N)N)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 216.03697
• Monoisotopic Mass: 216.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 380.5°C at 760 mmHg
• Flash Point: 183.9°C
• Refractive Index: 1.587
• PSA: 84.01

Additional information on Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)-

Comprehensive Overview of Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)- (CAS No. 71933-13-6)

Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)- (CAS No. 71933-13-6) is a specialized organic compound widely recognized for its unique chemical properties and applications in biochemical research. This compound, often referred to as a sulfonyl fluoride derivative, plays a critical role in enzyme inhibition studies, particularly in the field of proteomics. Its molecular structure, featuring a benzenemethanesulfonyl backbone and an aminoiminomethyl functional group, makes it a valuable tool for researchers investigating protein interactions and post-translational modifications.

In recent years, the demand for Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)- has surged due to its relevance in drug discovery and biomedical research. Scientists are increasingly exploring its potential as a protease inhibitor, a topic that aligns with current trends in precision medicine and targeted therapies. The compound's ability to selectively modify enzymes has also sparked interest in AI-driven drug design, where computational models predict its interactions with biological targets. This intersection of chemistry and technology addresses frequently searched queries like "enzyme inhibitors in drug development" and "sulfonyl fluorides in proteomics."

The synthesis and characterization of CAS No. 71933-13-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are essential for reproducible experimental results. Researchers often highlight its compatibility with click chemistry applications, a hot topic in modern synthetic chemistry. This versatility makes it a subject of interest in forums discussing "innovative chemical probes" and "tools for protein labeling."

From an industrial perspective, Benzenemethanesulfonylfluoride, 4-(aminoiminomethyl)- is utilized in the production of high-value bioconjugates and diagnostic reagents. Its stability under physiological conditions has led to its adoption in in vivo studies, a trending area in life sciences. Environmental considerations are also addressed, as the compound's degradation pathways are studied to align with green chemistry principles—a frequently searched term among environmentally conscious researchers.

In summary, CAS No. 71933-13-6 represents a nexus of innovation in biochemistry and materials science. Its multifaceted applications, from enzyme inhibition to bioconjugation, cater to both academic and industrial needs. As research continues to uncover its potential, this compound remains a focal point for discussions on "emerging chemical tools" and "next-generation biomolecules," ensuring its relevance in evolving scientific landscapes.